Cas no 1025745-98-5 (4-(tributylstannyl)-1h-indole)

• Product Name: 4-(tributylstannyl)-1h-indole
• CAS No: 1025745-98-5
• MF: C₂₀H₃₃NSn
• MW: 406.192724943161
• MDL: MFCD09265481
• CID: 1132962
• PubChem ID: 16427127
• Update Time: 2025-05-21

4-(tributylstannyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 4-(tributylstannyl)-1h-indole
• tributyl(1H-indol-4-yl)stannane
• MFCD09265481
• A922131
• 4-(Tributylstannyl)-1H-indole, tech
• 1025745-98-5

• MDL： MFCD09265481
• Inchi： 1S/C8H6N.3C4H9.Sn/c1-2-4-8-7(3-1)5-6-9-8;3*1-3-4-2;/h1-2,4-6,9H;3*1,3-4H2,2H3;
• InChI Key： KVEWWBCCRQUNMU-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC=CC2=C1C=CN2)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 407.163502g/mol
• Monoisotopic Mass: 407.163502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.2g/mol
• Topological Polar Surface Area: 15.8Ų

Additional information on 4-(tributylstannyl)-1h-indole

4-(tributylstannyl)-1H-indole: A Comprehensive Overview

The compound with CAS No. 1025745-98-5, commonly referred to as 4-(tributylstannyl)-1H-indole, has garnered significant attention in the field of organic chemistry due to its unique structural properties and versatile applications. This compound is a derivative of indole, a heterocyclic aromatic compound, with a tributyltin group attached at the 4-position. The presence of the tributyltin group introduces steric and electronic effects that make this compound particularly interesting for various chemical transformations and applications.

Indole itself is a fundamental structure in organic chemistry, serving as a building block for numerous natural products, pharmaceuticals, and materials. The substitution of the indole ring with a tributyltin group at the 4-position creates a compound that is both electron-rich and sterically hindered, which can influence its reactivity in various reactions. Recent studies have highlighted the potential of 4-(tributylstannyl)-1H-indole in cross-coupling reactions, particularly in the context of palladium-catalyzed processes. These reactions are pivotal in the synthesis of complex organic molecules, including those relevant to drug discovery.

The synthesis of 4-(tributylstannyl)-1H-indole typically involves the coupling of indole derivatives with tributyltin reagents under controlled conditions. This process often requires precise stoichiometry and catalytic systems to ensure high yields and selectivity. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and ligands that enhance reaction efficiency.

One of the most promising applications of 4-(tributylstannyl)-1H-indole lies in its use as a precursor for constructing biologically active molecules. The tributyltin group acts as a leaving group in certain substitution reactions, enabling the formation of diverse indole derivatives with potential pharmacological activities. For instance, recent studies have demonstrated its utility in synthesizing indole-based kinase inhibitors, which are critical targets in cancer therapy.

In addition to its role in medicinal chemistry, 4-(tributylstannyl)-1H-indole has also found applications in materials science. The compound's ability to undergo various polymerization reactions makes it a candidate for developing novel polymeric materials with unique electronic and mechanical properties. Researchers are actively investigating its potential in creating advanced materials for electronics and energy storage devices.

From an environmental perspective, the development of efficient and sustainable synthetic routes for 4-(tributylstannyl)-1H-indole is a growing area of interest. Traditional methods often involve hazardous reagents or generate byproducts that are challenging to manage. Recent advancements have focused on greener chemistry approaches, such as using renewable feedstocks or catalytic systems that minimize waste and energy consumption.

The study of 4-(tributylstannyl)-1H-indole also contributes to our understanding of steric effects in organic chemistry. The bulky tributyltin group imposes significant steric hindrance on the indole ring, which can influence reaction pathways and product selectivity. This makes it an excellent model compound for exploring how steric factors impact chemical reactivity and molecular recognition.

In conclusion, 4-(tributylstannyl)-1H-indole (CAS No. 1025745-98-5) is a versatile compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical science is likely to grow even further.